Cas no 66924-15-0 (5-iodo-2H-tetrazole)

• Product name: 5-iodo-2H-tetrazole
• CAS No: 66924-15-0
• MF: CHIN₄
• MW: 195.949910879135
• CID: 881237
• PubChem ID: 283422

5-iodo-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2H-tetrazole
• 1H-Tetrazole,5-iodo
• 5-iodo-1H-tetrazole
• 5-Iodotetrazole
• 5-Jod-1H-tetrazol
• 66924-15-0
• SR-01000524190-1
• ZTLJPKSDOIYBHM-UHFFFAOYSA-N
• AKOS024286171
• NSC138020
• 5-Iodo-1H-tetraazole #
• NSC-138020
• 1H-Tetrazole, 5-iodo-
• SCHEMBL1207059
• DTXSID20300650
• SR-01000524190

• Inchi： InChI=1S/CHIN4/c2-1-3-5-6-4-1/h(H,3,4,5,6)
• InChI Key： ZTLJPKSDOIYBHM-UHFFFAOYSA-N
• SMILES： C1(=NNN=N1)I

Computed Properties

• Exact Mass: 195.92500
• Monoisotopic Mass: 195.92459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: -0.19570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides